3-methyl-5-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,2,4-thiadiazole

• IUPAC Name: 3-methyl-5-[3-(triazol-2-yl)azetidin-1-yl]-1,2,4-thiadiazole
• InChI: InChI=1S/C8H10N6S/c1-6-11-8(15-12-6)13-4-7(5-13)14-9-2-3-10-14/h2-3,7H,4-5H2,1H3
• InChI Key: YARYYZQMSGGCGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=N1)N2CC(C2)N3N=CC=N3
• Molecular Formula: C8H10N6S
• Molecular Weight: 222.27 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves a combination of “Click” chemistry and Suzuki–Miyaura cross-coupling reactions in an aqueous medium. Starting from (S)-(-) ethyl lactate, the compound undergoes Suzuki–Miyaura cross-coupling with various arylboronic acids to yield the target molecules .

Molecular Structure Analysis

The molecular structure of 3-methyl-5-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,2,4-thiadiazole consists of a five-membered ring containing two carbon atoms and three nitrogen atoms. The triazole moiety is surprisingly stable compared to other organic compounds with adjacent nitrogen atoms. It exists predominantly in the 2H-1,2,3-triazole tautomer in aqueous solution .

Chemical Reactions Analysis

• Copper-Catalyzed Cycloaddition : Substituted 1,2,3-triazoles can be produced using the azide alkyne Huisgen cycloaddition. Copper-catalyzed cycloadditions favor 1,4-disubstituted triazoles .
• Dimroth Rearrangement : Certain triazoles are relatively easy to cleave due to ring–chain tautomerism. The Dimroth rearrangement is one manifestation of this process .

Mechanism of Action

3-methyl-5-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]-1,2,4-thiadiazole has been investigated as a bioisostere in medicinal chemistry. It exhibits inhibitory potential through direct binding with the active site residues of carbonic anhydrase-II enzyme .